Cas no 182922-92-5 (1H-Pyrazole-4-carbonitrile,5-[[3,5-bis(trifluoromethyl)phenyl]amino]-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)

1H-Pyrazole-4-carbonitrile,5-[[3,5-bis(trifluoromethyl)phenyl]amino]-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- structure
182922-92-5 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-[[3,5-bis(trifluoromethyl)phenyl]amino]-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
CAS No:182922-92-5
MF:C17H13F9N4
MW:444.297554731369
CID:1376056
Update Time:2024-08-16

1H-Pyrazole-4-carbonitrile,5-[[3,5-bis(trifluoromethyl)phenyl]amino]-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-[[3,5-bis(trifluoromethyl)phenyl]amino]-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
    • 1H-Pyrazole-4-carbonitrile, 5-[[3,5-bis(trifluoromethyl)phenyl]amino]-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
    • Inchi: 1S/C17H13F9N4/c1-14(2,3)30-13(11(7-27)12(29-30)17(24,25)26)28-10-5-8(15(18,19)20)4-9(6-10)16(21,22)23/h4-6,28H,1-3H3
    • InChI Key: FIXKLHYJQSIRSU-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)C(NC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 444.09979

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 382.9±42.0 °C(Predicted)
  • PSA: 53.64
  • pka: -0.80±0.50(Predicted)

1H-Pyrazole-4-carbonitrile,5-[[3,5-bis(trifluoromethyl)phenyl]amino]-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Related Literature

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